Cas no 2172177-58-9 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazole-4-amido}oxolane-3-carboxylic acid)

3-{2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazole-4-amido}oxolane-3-carboxylic acid is a specialized Fmoc-protected amino acid derivative featuring a thiazole ring and a tetrahydrofuran-3-carboxylic acid moiety. This compound is particularly valuable in peptide synthesis, where the Fmoc group provides orthogonal protection for the amine functionality, enabling selective deprotection under mild basic conditions. The thiazole ring enhances structural rigidity and may contribute to bioactivity, while the oxolane (tetrahydrofuran) scaffold offers conformational constraints. Its design facilitates incorporation into complex peptide architectures, making it useful for medicinal chemistry and drug discovery applications. The carboxylic acid functionality allows further derivatization or conjugation, enhancing its versatility in synthetic workflows.
3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazole-4-amido}oxolane-3-carboxylic acid structure
2172177-58-9 structure
Product Name:3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazole-4-amido}oxolane-3-carboxylic acid
CAS No:2172177-58-9
MF:C25H23N3O6S
MW:493.531625032425
CID:5877432
PubChem ID:165540450
Update Time:2025-11-01

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazole-4-amido}oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazole-4-amido}oxolane-3-carboxylic acid
    • 3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazole-4-amido}oxolane-3-carboxylic acid
    • 2172177-58-9
    • EN300-1483280
    • Inchi: 1S/C25H23N3O6S/c29-22(28-25(23(30)31)9-10-33-14-25)20-13-35-21(27-20)11-26-24(32)34-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,13,19H,9-12,14H2,(H,26,32)(H,28,29)(H,30,31)
    • InChI Key: HNTQQBKMMUAYQD-UHFFFAOYSA-N
    • SMILES: S1C(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=NC(=C1)C(NC1(C(=O)O)COCC1)=O

Computed Properties

  • Exact Mass: 493.13075664g/mol
  • Monoisotopic Mass: 493.13075664g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 8
  • Complexity: 792
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 155Ų

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazole-4-amido}oxolane-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1483280-1.0g
3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazole-4-amido}oxolane-3-carboxylic acid
2172177-58-9
1g
$0.0 2023-06-06
Enamine
EN300-1483280-50mg
3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazole-4-amido}oxolane-3-carboxylic acid
2172177-58-9
50mg
$2829.0 2023-09-28
Enamine
EN300-1483280-100mg
3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazole-4-amido}oxolane-3-carboxylic acid
2172177-58-9
100mg
$2963.0 2023-09-28
Enamine
EN300-1483280-250mg
3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazole-4-amido}oxolane-3-carboxylic acid
2172177-58-9
250mg
$3099.0 2023-09-28
Enamine
EN300-1483280-500mg
3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazole-4-amido}oxolane-3-carboxylic acid
2172177-58-9
500mg
$3233.0 2023-09-28
Enamine
EN300-1483280-1000mg
3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazole-4-amido}oxolane-3-carboxylic acid
2172177-58-9
1000mg
$3368.0 2023-09-28
Enamine
EN300-1483280-2500mg
3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazole-4-amido}oxolane-3-carboxylic acid
2172177-58-9
2500mg
$6602.0 2023-09-28
Enamine
EN300-1483280-5000mg
3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazole-4-amido}oxolane-3-carboxylic acid
2172177-58-9
5000mg
$9769.0 2023-09-28
Enamine
EN300-1483280-10000mg
3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazole-4-amido}oxolane-3-carboxylic acid
2172177-58-9
10000mg
$14487.0 2023-09-28

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazole-4-amido}oxolane-3-carboxylic acid Related Literature

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazole-4-amido}oxolane-3-carboxylic acid

Recent Advances in the Study of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazole-4-amido}oxolane-3-carboxylic acid (CAS: 2172177-58-9)

The compound 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazole-4-amido}oxolane-3-carboxylic acid (CAS: 2172177-58-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiazole and oxolane moieties, serves as a critical intermediate in the synthesis of peptide-based therapeutics and drug discovery. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group enhances its utility in solid-phase peptide synthesis (SPPS), making it a valuable tool for researchers.

Recent studies have focused on optimizing the synthetic pathways for this compound to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that reduces side reactions and enhances the scalability of production. The study emphasized the compound's role in the development of protease inhibitors, particularly those targeting viral enzymes, which has implications for antiviral drug development.

In addition to its synthetic applications, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazole-4-amido}oxolane-3-carboxylic acid has been investigated for its potential bioactivity. Preliminary in vitro assays conducted by a research team at MIT demonstrated moderate inhibitory effects against certain cancer cell lines, suggesting its potential as a scaffold for oncology drug development. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacological properties.

The compound's stability under physiological conditions has also been a topic of interest. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that the oxolane ring contributes to enhanced metabolic stability, making it a promising candidate for oral drug formulations. This finding aligns with the growing demand for orally bioavailable therapeutics in the pharmaceutical industry.

Looking ahead, researchers are exploring the derivatization of this compound to expand its applications. Computational modeling studies have identified several potential modifications that could enhance its binding affinity to specific biological targets. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical candidates.

In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazole-4-amido}oxolane-3-carboxylic acid (CAS: 2172177-58-9) represents a versatile and promising molecule in chemical biology and drug discovery. Its synthetic utility, potential bioactivity, and metabolic stability make it a valuable asset for researchers aiming to develop novel therapeutics. Continued investigation into its properties and applications is likely to yield significant advancements in the field.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk